Cas no 1806808-41-2 (Ethyl 4-amino-2-cyano-6-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 4-amino-2-cyano-6-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1806808-41-2
• MF: C₁₀H₉F₂N₃O₂
• MW: 241.194168806076
• CID: 4810900
• Update Time: 2025-06-15

Ethyl 4-amino-2-cyano-6-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-cyano-6-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9F2N3O2/c1-2-17-10(16)8-5(14)3-6(9(11)12)15-7(8)4-13/h3,9H,2H2,1H3,(H2,14,15)
• InChI Key： CYWQYALJTVBGPB-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OCC)=C(C#N)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 4-amino-2-cyano-6-(difluoromethyl)pyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-amino-2-cyano-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806808-41-2)

Ethyl 4-amino-2-cyano-6-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1806808-41-2) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and cyano functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining an ethyl ester moiety with a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1806808-41-2 for its role in developing novel kinase inhibitors and antifungal agents. The compound's difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and binding affinity in target proteins. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, a topic frequently searched in academic and industrial databases.

The synthesis of Ethyl 4-amino-2-cyano-6-(difluoromethyl)pyridine-3-carboxylate typically involves multi-step reactions, including cyclization and selective fluorination. Its carboxylate ester group allows for further derivatization, making it a valuable building block for heterocyclic chemistry. Analysts highlight its compatibility with cross-coupling reactions, a popular subject in organic synthesis forums. The compound's purity and stability under various conditions are critical for reproducibility, a concern often raised in QC/QA discussions.

Beyond pharmaceuticals, CAS 1806808-41-2 has potential in agrochemical innovation. Its pyridine scaffold is a common motif in herbicides and insecticides, addressing global challenges like pest resistance and sustainable farming. Searches for eco-friendly crop protection solutions have spiked, linking this compound to broader environmental goals. However, its application requires rigorous toxicity profiling, another hot topic in regulatory science.

From a commercial perspective, suppliers of 1806808-41-2 emphasize its custom synthesis options and GMP compliance, catering to the pharmaceutical industry's stringent needs. The compound's patent landscape is also under scrutiny, as competitors explore its therapeutic potential. Keywords like high-value intermediates and scalable synthesis frequently appear in procurement queries, reflecting market dynamics.

In summary, Ethyl 4-amino-2-cyano-6-(difluoromethyl)pyridine-3-carboxylate represents a convergence of advanced chemical synthesis and applied life sciences. Its relevance to drug development and agricultural chemistry ensures sustained interest, while its structural features inspire innovation. As research evolves, this compound may unlock answers to pressing questions in precision medicine and green chemistry, aligning with user searches for next-generation bioactive compounds.